Cas no 74099-09-5 (N2-phenyl-1,3,4-oxadiazole-2,5-diamine)

• Product Name: N2-phenyl-1,3,4-oxadiazole-2,5-diamine
• CAS No: 74099-09-5
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 4165532
• PubChem ID: 69341228
• Update Time: 2025-06-28

N2-phenyl-1,3,4-oxadiazole-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2,5-diamine, N-phenyl-
• 1,3,4-Oxadiazole-2,5-diamine, N2-phenyl-
• N2-phenyl-1,3,4-oxadiazole-2,5-diamine
• EN300-182562
• AKOS026741714
• SCHEMBL5173590
• 74099-09-5
• 2-N-phenyl-1,3,4-oxadiazole-2,5-diamine
• 2-N-(phenyl)-1,3,4-oxadiazole-2,5-diamine
• DTXSID201282405

• Inchi： 1S/C8H8N4O/c9-7-11-12-8(13-7)10-6-4-2-1-3-5-6/h1-5H,(H2,9,11)(H,10,12)
• InChI Key： ZTTVVGLZVROMGF-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 176.06981089Da
• Monoisotopic Mass: 176.06981089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N2-phenyl-1,3,4-oxadiazole-2,5-diamine

N2-Phenyl-1,3,4-oxadiazole-2,5-diamine (CAS No. 74099-09-5): A Comprehensive Overview

N2-Phenyl-1,3,4-oxadiazole-2,5-diamine (CAS No. 74099-09-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features and chemical properties, has shown promising applications in various research areas, including drug discovery and materials development.

The molecular structure of N2-Phenyl-1,3,4-oxadiazole-2,5-diamine consists of a 1,3,4-oxadiazole core with a phenyl substituent at the N2 position and two amino groups at the 2 and 5 positions. The oxadiazole ring is a five-membered heterocyclic compound containing one oxygen atom and two nitrogen atoms. This structure imparts the compound with high stability and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the potential of N2-Phenyl-1,3,4-oxadiazole-2,5-diamine in medicinal chemistry. Studies have shown that this compound exhibits significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, a study published in the Journal of Medicinal Chemistry reported that N2-Phenyl-1,3,4-oxadiazole-2,5-diamine derivatives demonstrated potent inhibitory activity against specific kinases involved in cancer progression. This finding suggests that these compounds could be valuable leads for the development of novel anticancer agents.

In addition to its potential in cancer research, N2-Phenyl-1,3,4-oxadiazole-2,5-diamine has also been explored for its anti-inflammatory properties. A study conducted by researchers at the University of California found that certain derivatives of this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. These findings indicate that N2-Phenyl-1,3,4-oxadiazole-2,5-diamine could be a promising candidate for the treatment of inflammatory diseases.

The synthetic accessibility of N2-Phenyl-1,3,4-oxadiazole-2,5-diamine is another factor contributing to its widespread use in research. The compound can be synthesized through various methods, including the condensation of phenylhydrazine with cyanoacetic acid followed by reduction. This straightforward synthetic route allows for easy modification of the phenyl substituent and the amino groups, enabling the preparation of a wide range of derivatives with diverse biological activities.

In materials science, N2-Phenyl-1,3,4-oxadiazole-2,5-diamine has been investigated for its potential applications in organic electronics. The presence of electron-withdrawing groups such as the oxadiazole ring and electron-donating groups like amino functionalities makes this compound an excellent candidate for use in organic semiconductors and photovoltaic materials. Research published in Advanced Materials demonstrated that films prepared from N2-Phenyl-1,3,4-oxadiazole-2,5-diamine-based polymers exhibited high charge carrier mobility and excellent photovoltaic performance.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and toxicity of N2-Phenyl-1,3,4-oxadiazole-2,5-diamine have shown that it is relatively stable under environmental conditions but can be degraded through microbial processes. Toxicity assessments have indicated that this compound has low toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, N2-Phenyl-1,3,4-oxadiazole-2,5-diamine (CAS No. 74099-09-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, it is likely that this compound will play an increasingly important role in various scientific fields.